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Compound of Interest

Compound Name: 4-Methyl-2-pentanone

Cat. No.: B128772 Get Quote

For researchers, scientists, and professionals in drug development, the accuracy and reliability

of analytical standards are paramount. 4-Methyl-2-pentanone (CAS 108-10-1), also known as

methyl isobutyl ketone (MIBK), is a widely used solvent, and its precise quantification is critical

in various applications, including pharmaceutical analysis, environmental monitoring, and food

and beverage testing. This guide provides a comprehensive comparison of commercially

available 4-Methyl-2-pentanone analytical standards, complete with experimental protocols to

aid in their evaluation and use.

Sourcing 4-Methyl-2-pentanone Analytical
Standards: A Comparative Overview
Several reputable suppliers offer 4-Methyl-2-pentanone analytical standards, each with its

own specifications and intended applications. The choice of supplier often depends on the

required purity, format (neat or in solution), and the level of certification needed for the specific

analytical method. Below is a comparison of offerings from prominent suppliers.
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Supplier/Brand Product Name
Purity/Concent
ration

Format Key Features

Sigma-Aldrich

(Supelco)

4-Methyl-2-

pentanone

analytical

standard

≥99.7% (GC) Neat

High purity,

suitable for a

wide range of

applications

including GC and

HPLC. Also

available as a

Pharmaceutical

Secondary

Standard.

AccuStandard
4-Methyl-2-

pentanone

2.0 mg/mL in

Methanol
Solution

Certified

Reference

Material (CRM),

convenient for

preparing

calibration

curves.[1]

Methyl isobutyl

ketone

10 mg/mL in

Water
Solution

Certified

Reference

Material (CRM),

suitable for

aqueous sample

analysis.

4-Methyl-2-

pentanone

100 µg/mL in

Methanol
Solution

Certified

Reference

Material (CRM),

ideal for trace

analysis.

Thermo Fisher

Scientific

4-Methyl-2-

pentanone,

99.5%, for

analysis

99.5% Neat

High-purity

solvent suitable

for general

analytical use.
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Merck Millipore

(EMSURE)

Isobutyl methyl

ketone for

extraction

analysis

ACS, Reag. Ph

Eur
Neat

Meets the

requirements of

the American

Chemical Society

(ACS) and the

European

Pharmacopoeia.

USP
Methyl Isobutyl

Ketone

Reference

Standard
Neat

Primary

reference

standard for use

in USP

monograph tests.

Performance Evaluation and Experimental Protocols
While suppliers provide certificates of analysis (CoA), it is often necessary for laboratories to

perform their own performance evaluation to ensure the standard is fit for its intended purpose.

This typically involves identity confirmation, purity assessment, and stability evaluation.

Experimental Protocol 1: Purity Determination and
Impurity Profiling by Gas Chromatography (GC-FID)
This protocol outlines a method for assessing the purity of a neat 4-Methyl-2-pentanone
analytical standard and identifying any potential impurities.

Objective: To determine the purity of the 4-Methyl-2-pentanone analytical standard and to

create an impurity profile.

Instrumentation and Materials:

Gas Chromatograph with Flame Ionization Detector (GC-FID)

Capillary GC column (e.g., DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness)

Analytical balance
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Volumetric flasks and pipettes

High-purity solvent (e.g., acetone or methanol, GC grade)

4-Methyl-2-pentanone analytical standard

Procedure:

Standard Preparation:

Accurately weigh approximately 100 mg of the 4-Methyl-2-pentanone analytical standard

into a 10 mL volumetric flask.

Dissolve and dilute to volume with the chosen high-purity solvent. This is the stock

solution.

Prepare a series of working standards by serial dilution of the stock solution to create a

calibration curve (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

GC-FID Conditions:

Inlet Temperature: 250 °C

Injection Volume: 1 µL

Split Ratio: 50:1

Carrier Gas: Helium at a constant flow of 1.0 mL/min

Oven Temperature Program:

Initial temperature: 40 °C, hold for 2 minutes

Ramp: 10 °C/min to 150 °C

Hold for 2 minutes

Detector Temperature: 280 °C
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Hydrogen Flow: 30 mL/min

Air Flow: 300 mL/min

Makeup Gas (Helium): 25 mL/min

Analysis:

Inject the solvent blank to ensure no interfering peaks are present.

Inject the prepared working standards to establish the calibration curve.

Inject a neat (undiluted) sample of the 4-Methyl-2-pentanone standard to identify any

minor impurities that may not be visible in the diluted samples.

Inject the prepared stock solution in triplicate to determine the purity.

Data Analysis:

Calculate the area percent of the main peak in the chromatogram of the neat injection to

get an initial estimate of purity.

Use the calibration curve to determine the concentration of 4-Methyl-2-pentanone in the

stock solution.

Calculate the purity of the standard as: Purity (%) = (Measured Concentration / Theoretical

Concentration) x 100

Identify and quantify any impurity peaks against a suitable reference standard if available,

or report them as a percentage of the total area.

Experimental Protocol 2: Identity Confirmation and
Quantification by High-Performance Liquid
Chromatography (HPLC-DAD)
This protocol provides an alternative method for the analysis of 4-Methyl-2-pentanone,

particularly useful for its quantification in various matrices.
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Objective: To confirm the identity and determine the concentration of 4-Methyl-2-pentanone
using HPLC with a Diode Array Detector (DAD).

Instrumentation and Materials:

High-Performance Liquid Chromatograph with a Diode Array Detector (HPLC-DAD)

Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size)

Analytical balance

Volumetric flasks and pipettes

HPLC-grade acetonitrile and water

4-Methyl-2-pentanone analytical standard

Procedure:

Mobile Phase Preparation:

Prepare the mobile phase by mixing acetonitrile and water in a suitable ratio (e.g., 60:40

v/v).

Degas the mobile phase before use.

Standard Preparation:

Prepare a stock solution of the 4-Methyl-2-pentanone analytical standard in the mobile

phase (e.g., 1 mg/mL).

Prepare a series of working standards by serial dilution of the stock solution to create a

calibration curve (e.g., 10, 25, 50, 100, 250 µg/mL).

HPLC-DAD Conditions:

Column Temperature: 30 °C

Flow Rate: 1.0 mL/min
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Injection Volume: 10 µL

Detection Wavelength: 254 nm (or the wavelength of maximum absorbance for 4-Methyl-
2-pentanone)

Run Time: 10 minutes

Analysis:

Inject a mobile phase blank.

Inject the prepared working standards to establish the calibration curve.

Inject the sample solution (prepared similarly to the standards) in triplicate.

Data Analysis:

Confirm the identity of the 4-Methyl-2-pentanone peak by comparing its retention time

and UV spectrum with that of the standard.

Use the calibration curve to determine the concentration of 4-Methyl-2-pentanone in the

sample.

Visualizing the Workflow
To effectively manage the process of selecting and validating an analytical standard, a clear

workflow is essential. The following diagrams, generated using Graphviz, illustrate the key

steps involved.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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